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Compound of Interest

Compound Name: (+)-gamma-Pinene
CAS No.: 5947-71-7
Cat. No.: B13805278
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides comprehensive guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for (+)-gamma-
Pinene.

Physicochemical and Hazard Data

Proper handling procedures are informed by the substance's physical and chemical properties,
as well as its inherent hazards.
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Property Value

Chemical Formula CioH1e

Molecular Weight 136.23 g/mol

Appearance Colorless liquid

Boiling Point 182°C (lit.)

Flash Point Between 37.8 and 93.3 °C

Flammable liquid and vapor.[1][2][3][4] May be

fatal if swallowed and enters airways.[1][2]
Hazards Causes skin and serious eye irritation.[5] May

cause respiratory irritation.[5] Suspected of

damaging fertility or the unborn child.[2][4]

UN Number 2319

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling (+)-gamma-Pinene to
prevent exposure through inhalation, skin contact, or eye contact.
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Protection Type

Recommended Equipment

Eye and Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US)
standards should be worn.[6] A face shield may

be necessary for splash protection.[1][7]

Skin Protection

Handle with chemical-impermeable gloves that
have been inspected prior to use.[6] The
selected gloves must satisfy the specifications
of EU Directive 89/686/EEC and the standard
EN 374 derived from it.[6] Wear fire/flame
resistant and impervious clothing.[6] A lab coat
or apron is also recommended.[7] Contaminated
clothing should be removed immediately and

washed before reuse.[5]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood, to
minimize inhalation of vapors.[5][6] If exposure
limits are exceeded or irritation is experienced, a
full-face respirator with an appropriate organic
vapor cartridge should be used.[6] A
NIOSH/MSHA or European Standard EN 149
approved respirator is recommended in such

cases.[7]

Operational Plan for Handling (+)-gamma-Pinene

A systematic approach to handling ensures safety at every step, from preparation to disposal.

1. Preparation:

e Ensure the work area is well-ventilated and that a chemical fume hood is operational.[5][6]

e Remove all sources of ignition from the vicinity, as (+)-gamma-Pinene is a flammable liquid.

[1][2][5][6] This includes open flames, sparks, and hot surfaces.
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e Have an emergency eyewash station and safety shower readily accessible.

» Verify that all necessary PPE is available and in good condition.

2. Handling:

o Wear the appropriate PPE as detailed in the table above.

e Ground and bond containers and receiving equipment to prevent static discharge.[2][6]
¢ Use non-sparking tools.[2][6]

e Avoid contact with skin and eyes.[1][6]

» Avoid breathing vapors, mist, or gas.[1][6]

3. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]
e The recommended storage temperature is 2 - 8 °C.[1]

o Store away from incompatible materials such as strong oxidizing agents.[8]

o Store in a locked-up area accessible only to authorized personnel.[6][8]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure compliance with
regulations.

1. Waste Collection:

o Collect waste (+)-gamma-Pinene and any contaminated materials (e.g., absorbent pads,
gloves) in a suitable, labeled, and closed container.[1][6]

» Do not mix with other waste streams.[1]

2. Disposal Procedure:
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» Dispose of the waste through a licensed disposal company.[1]

» All disposal activities must be in accordance with local, national, and international
regulations.[1]

» Handle uncleaned containers as you would the product itself.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Incident First Aid Measures
Move the affected person to fresh air.[5][6] If
) breathing is difficult, give oxygen.[5][6] If the
Inhalation

person is not breathing, give artificial respiration

and seek immediate medical attention.[5][6]

Skin Contact

Immediately remove all contaminated clothing.
[5][6] Wash the affected skin area with soap and
plenty of water.[1][6] Seek medical attention if

irritation persists.[5]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] Remove contact
lenses if present and easy to do.[5][6] Continue

rinsing and seek immediate medical attention.[5]

[6]

Ingestion

Do NOT induce vomiting.[1][5][6] Rinse the
mouth with water.[1][5][6] Never give anything
by mouth to an unconscious person.[1][5][6] Call

a poison control center or doctor immediately.[2]

[6]

Spill

Evacuate personnel to a safe area and ensure
adequate ventilation.[1][6] Remove all sources
of ignition.[1][5][6] Wear appropriate PPE.[1][6]
Prevent further leakage or spillage if it is safe to
do so.[1][6] Do not let the chemical enter drains.
[1][6] Contain the spill with a non-combustible
absorbent material such as sand, earth, or
vermiculite.[1] Collect the spilled material and

place it in a suitable container for disposal.[1][6]

Workflow for Safe Handling of (+)-gamma-Pinene
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1. Preparation

Prepare Ventilated Area
(Fume Hood)

Remove Ignition Sources

Check Emergency Equipment
(Eyewash, Shower)

Inspect PPE

2. Handling

Don Appropriate PPE

A4

Ground and Bond Containers

\

Use Non-Sparking Tools

A4

Handle (+)-gamma-Pinene  |-f------———==———---=

3. Stgrage 4. Disposal

Store in Tightly Closed Container Collect Waste in Labeled Container

Y  / |
Contain Spil - .
Store in Cool, Dry, Ventilated Area Dispose via Licensed Company Use Absorbent FOHOW_ First Aid .
Seek Medical Attention
Collect Waste
\ 4

Store Away from Incompatibles

Click to download full resolution via product page

Caption: Workflow for the safe handling of (+)-gamma-Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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